Cas no 2229243-23-4 (2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine)

• Product Name: 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine
• CAS No: 2229243-23-4
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 6428636
• PubChem ID: 165851094
• Update Time: 2025-06-11

2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine
• EN300-1993305
• 2229243-23-4

• Inchi： 1S/C12H15ClN2O/c1-12(7-14,16-2)11-6-8-5-9(13)3-4-10(8)15-11/h3-6,15H,7,14H2,1-2H3
• InChI Key： HTGZMXOPXZNOPU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(C)(CN)OC)N2

Computed Properties

• Exact Mass: 238.0872908g/mol
• Monoisotopic Mass: 238.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51Ų

Additional information on 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine

Professional Introduction to Compound with CAS No. 2229243-23-4 and Product Name: 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine

Compound with the CAS number 2229243-23-4 and the product name 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular structure of this compound incorporates a 5-chloro-1H-indole moiety linked to a 2-methoxypropan-1-amine side chain, which contributes to its distinct chemical behavior and biological activity.

The 5-chloro-1H-indole component is a well-documented pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. This moiety has been extensively studied for its interactions with enzymes and receptors, making it a valuable scaffold for designing novel therapeutic agents. In particular, the chlorine substituent at the 5-position enhances the electrophilicity of the indole ring, facilitating nucleophilic substitution reactions that are crucial for drug development. This feature has been exploited in the synthesis of a wide range of bioactive molecules, including those with antimicrobial, anti-inflammatory, and anticancer properties.

The 2-methoxypropan-1-amine side chain adds another layer of complexity to the compound's chemical profile. This amine group is known for its ability to form hydrogen bonds and participate in salt formation, which can influence the compound's solubility, stability, and bioavailability. In pharmaceutical applications, such functional groups are often strategically incorporated to optimize drug-like properties. The methoxy group further enhances the compound's reactivity and versatility, allowing for further derivatization and customization to meet specific research or therapeutic needs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine with greater accuracy. These tools have been instrumental in identifying potential binding sites within target proteins and predicting how the compound might interact with them. For instance, studies have shown that the 5-chloro-1H-indole moiety can effectively engage with aromatic pockets in proteins, while the 2-methoxypropan-1-amine group can form hydrogen bonds with polar residues. Such insights have guided the optimization of lead compounds into more potent and selective drugs.

The synthesis of 2-(5-chloro-1H-indol-2-yl)-2-methoxypropan-1-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the indole ring through cyclization reactions, followed by functionalization at the 5-position with chlorine. The introduction of the 2-methoxypropan-1-amine side chain typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. These processes require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have also improved the efficiency of these synthetic steps, reducing waste and energy consumption.

In vitro studies have begun to unravel the biological significance of 2229243-23-4. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes implicated in diseases such as cancer and inflammation. The 5-chloro-1H-indole moiety appears to be particularly important for this activity, as it mimics natural substrates recognized by these enzymes. Additionally, the presence of the 2-methoxypropan-1-amine group may contribute to enhanced binding affinity by stabilizing enzyme-inhibitor complexes through hydrogen bonding interactions.

One particularly intriguing aspect of this compound is its potential role in modulating neurotransmitter systems. Indole derivatives are known for their interaction with serotonin receptors, which play a critical role in regulating mood and cognitive functions. The structural features of 2229243, including its chlorine substituent and amine group, suggest that it could selectively target specific serotonin receptor subtypes without causing off-target effects. Such selectivity is highly desirable in drug development, as it minimizes side effects while maximizing therapeutic benefits.

The impact of this research extends beyond academic curiosity; it holds promise for addressing unmet medical needs. For example, compounds similar to 2-(5-chloro-1H-indol-2-ylyl)-2-methoxypropanalmine are being explored as candidates for treating neurological disorders characterized by abnormal serotonin signaling. By fine-tuning their chemical structures based on insights from studies like these, researchers aim to develop drugs that are both effective and well-tolerated by patients.

As our understanding of molecular interactions continues to grow, so does our ability to design compounds with tailored properties. Techniques such as high-throughput screening (HTS) allow researchers to rapidly test thousands of compounds for biological activity, accelerating the drug discovery process. Coupled with machine learning algorithms that predict molecular properties based on structural data (229243234, for instance), HTS has become an indispensable tool in modern pharmaceutical research.

The future directions for research on compounds like 2229243 are multifaceted. Further exploration into their mechanisms of action will provide deeper insights into their potential therapeutic applications. Additionally, studies focusing on their pharmacokinetic profiles—how they are absorbed, distributed, metabolized, and excreted—will be crucial for translating preclinical findings into clinical success stories.

In conclusion,22-(5-chloro-lH-indol-Z-yI)-Z-me thoxypropa-n-larnine (CAS No: 2229243-Z3-Z4) stands as a testament to the ingenuity of medicinal chemistry combined with cutting-edge computational methods. Its unique structure offers a rich foundation for exploring new therapeutic avenues while addressing complex diseases from multiple angles—structural biology、computational modeling、and experimental validation all converge on this promising molecule as a key player in future drug development efforts。